5-acetyl-10-methyl-5,10-dihydroindolo[3,2-b]indole

• IUPAC Name: 1-(5-methylindolo[3,2-b]indol-10-yl)ethanone
• InChI: InChI=1S/C17H14N2O/c1-11(20)19-15-10-6-4-8-13(15)16-17(19)12-7-3-5-9-14(12)18(16)2/h3-10H,1-2H3
• InChI Key: AIZYMMAATPBKQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2C3=C1C4=CC=CC=C4N3C
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol

Description

Synthesis Analysis

The synthesis of "5-acetyl-10-methyl-5,10-dihydroindolo[3,2-b]indole" derivatives involves complex organic reactions, including palladium-catalyzed cross-coupling and cyclization processes. For instance, a series of 5,10-dihydroindolo[3,2-b]indoles was successfully prepared via a two-step strategy based on site-selective palladium-catalyzed cross-coupling reaction followed by cyclization through a two-fold palladium-catalyzed C-N coupling with amines, showcasing strong fluorescence properties (Hung et al., 2015). Additionally, a Cu(OAc)2-mediated cascade annulation process has been developed for the synthesis of these compounds through two sequential C-N bond formations, offering an efficient route to indoloindole derivatives (Yu et al., 2016).